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Compound of Interest

Compound Name:
N,N-bis(2-ethylhexyl)-2,2-

dimethylpropanamide

CAS No.: 215394-03-9

Cat. No.: B3116272

Get Quote

Diethyl malonate and its derivatives represent a cornerstone in synthetic organic chemistry,

particularly within the realm of medicinal chemistry and drug development. The reactivity of the

central methylene group, flanked by two electron-withdrawing ester functionalities, provides a

versatile platform for the construction of a wide array of carbocyclic and heterocyclic structures

that are prevalent in pharmacologically active molecules. This guide will delve into the core

chemical properties, synthesis, and applications of diethyl malonate derivatives, with a

particular focus on their role in the synthesis of barbiturates and other therapeutic agents. We

will explore the fundamental principles that make these compounds invaluable tools for the

modern medicinal chemist.

Physicochemical Properties of Diethyl Malonate
A thorough understanding of the physicochemical properties of the parent compound, diethyl

malonate, is essential for its effective application in synthesis. These properties dictate reaction

conditions, purification strategies, and potential metabolic pathways of its derivatives.
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Property Value

IUPAC Name Diethyl propanedioate

CAS Number 105-53-3

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Appearance Colorless liquid

Boiling Point 199.3 °C

Melting Point -50 °C

Solubility in Water 2.08 g/100 mL at 20 °C

Acidity (pKa) ~13

The relatively low pKa of the α-hydrogen is a key feature, allowing for easy deprotonation and

subsequent alkylation or acylation, which is the foundation of malonic ester synthesis.

The Chemical Structure of Diethyl Malonate
The structure of diethyl malonate is characterized by a central methylene group activated by

two adjacent ethyl ester groups. This arrangement is crucial for its reactivity.
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Caption: Workflow of the malonic ester synthesis.

Application in Drug Development: Synthesis of
Barbiturates
A prominent application of diethyl malonate derivatives in medicinal chemistry is the synthesis

of barbiturates, a class of drugs that act as central nervous system depressants.
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The synthesis involves the condensation of a disubstituted diethyl malonate with urea, in the

presence of a strong base like sodium ethoxide. The two substituents on the malonic ester

determine the properties of the resulting barbiturate.

Signaling Pathway of Barbiturates
Barbiturates exert their effects by potentiating the action of the neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA(_A) receptor. This leads to an increased influx of

chloride ions into the neuron, resulting in hyperpolarization and reduced neuronal excitability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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